![molecular formula C18H20N2O4S B2539523 N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide CAS No. 922051-03-4](/img/structure/B2539523.png)
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H20N2O4S and its molecular weight is 360.43. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Catalytic Properties
Recent Advances in Three-Component Cyclocondensation This review discusses the synthesis of tetrahydrobenzo[b]pyrans using different organocatalysts, highlighting the importance of these heterocycles in organic chemistry and pharmacology. The methods mostly utilize green solvents like water or water-ethanol systems, aligning with green chemistry principles. The recyclability of these organocatalysts offers additional merit, opening new horizons for the synthesis of tetrahydrobenzo[b]pyrans and related compounds (Kiyani, 2018).
Sulfonamide-based Medicinal Chemistry Sulfonamides, the first type of synthetic antimicrobial drugs, continue to play a significant role in treating infectious diseases. This comprehensive review systematically summarizes the recent research on sulfonamide-based medicinal agents, covering various chemically structured modifications and their broad bioactive spectrum. The review also explores the potential of sulfonamide compounds in new medicinal applications, providing insights for the rational design of new drug molecules with broad spectrum, high activity, and low toxicity (He Shichao et al., 2016).
Pharmacological Properties and Clinical Applications
Midazolam Pharmacological Properties and Therapeutic Use
Midazolam, a short-acting water-soluble benzodiazepine, is reviewed for its hypnotic-sedative effects with anxiolytic and significant amnestic properties. It's commonly used for sedation in medical procedures and as an adjunct to local anesthetic techniques. The review highlights its cardiorespiratory stability, making it suitable for poor-risk, elderly, and cardiac patients. The absence of long-acting metabolites makes midazolam appropriate for long-term infusion as a sedative and amnestic for intensive care, although clinical trials are needed to solidify this application (Dundee et al., 1984).
Alprazolam Pharmacodynamic Properties and Efficacy
Alprazolam, a triazolobenzodiazepine, is reviewed for its efficacy in treating anxiety and depression. Compared to other benzodiazepines, alprazolam offers a lower incidence of drowsiness and has been effective in treating unipolar depression. Its antidepressant activity and favorable safety profile make it a potentially useful medication for patients with mixed anxiety/depression. However, more studies are necessary to establish its role as a general antidepressant (Dawson et al., 1984).
properties
IUPAC Name |
N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-4-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4S/c1-12-4-7-14(8-5-12)25(22,23)20-13-6-9-15-16(10-13)24-11-18(2,3)17(21)19-15/h4-10,20H,11H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJNGERILHJMNCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)C(CO3)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.